Cas no 2193067-12-6 (2-(2-aminopropan-2-yl)aniline dihydrochloride)

• Product Name: 2-(2-aminopropan-2-yl)aniline dihydrochloride
• CAS No: 2193067-12-6
• MF: C₉H₁₆Cl₂N₂
• MW: 223.142740249634
• CID: 6206859
• PubChem ID: 137951949
• Update Time: 2025-05-23

2-(2-aminopropan-2-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminopropan-2-yl)aniline dihydrochloride
• 2-(2-aminopropan-2-yl)aniline;dihydrochloride
• starbld0039198
• EN300-1699584
• 2193067-12-6

• Inchi： 1S/C9H14N2.2ClH/c1-9(2,11)7-5-3-4-6-8(7)10;;/h3-6H,10-11H2,1-2H3;2*1H
• InChI Key： OFPMRUNNGBFXRX-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC(C)(C)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 222.0690539g/mol
• Monoisotopic Mass: 222.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 2-(2-aminopropan-2-yl)aniline dihydrochloride

Introduction to 2-(2-aminopropan-2-yl)aniline dihydrochloride (CAS No: 2193067-12-6)

2-(2-aminopropan-2-yl)aniline dihydrochloride, with the chemical identifier CAS No. 2193067-12-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, which have been widely studied due to their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a propylamine side chain attached to an aniline core, makes it a versatile scaffold for further chemical modifications and functionalization, enabling the development of novel bioactive entities.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This property is particularly advantageous in drug discovery pipelines, where solubility is a critical factor for compound screening and optimization. The aniline moiety, known for its aromaticity and ability to participate in hydrogen bonding interactions, contributes to the compound's binding affinity to biological targets such as enzymes and receptors.

In recent years, there has been growing interest in aniline derivatives as pharmacological agents due to their ability to modulate a wide range of biological pathways. For instance, studies have demonstrated that aniline-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The propylamine group in 2-(2-aminopropan-2-yl)aniline dihydrochloride introduces additional reactive sites that can be exploited for designing molecules with enhanced selectivity and potency. This structural feature allows for the exploration of conformational diversity, which is often crucial for achieving optimal pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex drug candidates. Researchers have leveraged similar aniline derivatives to develop molecules that target specific disease pathways. For example, modifications at the propylamine position have been shown to influence metabolic stability and oral bioavailability, key parameters in drug development. The dihydrochloride salt form also facilitates easy handling and storage, ensuring consistency in experimental conditions across different research groups.

The pharmacological profile of 2-(2-aminopropan-2-yl)aniline dihydrochloride has been the subject of several preliminary investigations. In vitro assays have revealed that this compound interacts with various proteins, suggesting multiple potential mechanisms of action. Notably, its ability to bind to enzymes involved in signal transduction pathways has been highlighted in some studies. These findings align with the broader trend in drug discovery toward targeting intracellular signaling networks as a means of therapeutic intervention.

Advances in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular docking simulations have been employed to predict how 2-(2-aminopropan-2-yl)aniline dihydrochloride might interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and pose specific hypotheses for experimental validation. Additionally, quantum mechanical calculations have been used to elucidate the electronic structure of the molecule, which is essential for rationalizing its reactivity and biological activity.

The synthesis of 2-(2-aminopropan-2-yl)aniline dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by salt formation with hydrochloric acid. The choice of reagents and reaction conditions can significantly impact the final product's quality, underscoring the importance of meticulous experimental design in pharmaceutical research.

Recent developments in green chemistry have also influenced the synthesis of this compound. Researchers are increasingly adopting environmentally friendly protocols that minimize waste and reduce energy consumption. For instance, catalytic methods have been explored as alternatives to traditional stoichiometric approaches, offering improved efficiency and sustainability. Such innovations not only align with regulatory requirements but also contribute to cost-effective manufacturing processes.

The biological evaluation of 2-(2-aminopropan-2-yl)aniline dihydrochloride has revealed promising results in certain disease models. Preclinical studies have demonstrated its potential efficacy against specific pathological conditions without significant adverse effects at tested doses. These findings warrant further investigation into its therapeutic applications through well-designed clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these preclinical findings into tangible medical benefits.

The future directions for research on CAS No: 2193067-12-6 are multifaceted and exciting. Exploration of its analogs through structure-based drug design could uncover novel bioactivities with improved pharmacological profiles. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into its therapeutic potential and limitations. The integration of high-throughput screening technologies will accelerate the identification of lead compounds derived from this scaffold.

In conclusion, 2-(2-aminopropan-2-yl)aniline dihydrochloride (CAS No: 2193067-12-6) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its versatility as a scaffold for drug development makes it a valuable asset in the quest for novel therapeutics targeting various diseases. As research continues to evolve, this compound is likely to play an increasingly important role in advancing our understanding of medicinal chemistry and improving patient care.